Cas no 1549527-56-1 (2-methoxy-2-(2-(trifluoromethyl)phenyl)acetic acid)

• Product Name: 2-methoxy-2-(2-(trifluoromethyl)phenyl)acetic acid
• CAS No: 1549527-56-1
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4605462
• PubChem ID: 18175718
• Update Time: 2025-10-28

2-methoxy-2-(2-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(2-(trifluoromethyl)phenyl)acetic acid

• Inchi： 1S/C10H9F3O3/c1-16-8(9(14)15)6-4-2-3-5-7(6)10(11,12)13/h2-5,8H,1H3,(H,14,15)
• InChI Key： VXDPCJPQYLKGFL-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C(F)(F)F)(OC)C(=O)O

Computed Properties

• Exact Mass: 234.05037863g/mol
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methoxy-2-(2-(trifluoromethyl)phenyl)acetic acid

Introduction to 2-Methoxy-2-(2-(Trifluoromethyl)Phenyl)Acetic Acid (CAS No. 1549527-56-1)

2-Methoxy-2-(2-(Trifluoromethyl)Phenyl)Acetic Acid (CAS No. 1549527-56-1) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which combines a methoxy group, a trifluoromethyl-substituted phenyl ring, and an acetic acid moiety. The combination of these functional groups imparts the compound with distinctive chemical and physical properties, making it a valuable building block in organic synthesis.

The trifluoromethyl group in the molecule is particularly noteworthy due to its electron-withdrawing nature, which enhances the compound's stability and reactivity in various chemical reactions. This property has been leveraged in recent studies to develop novel drug candidates with improved pharmacokinetic profiles. For instance, researchers have utilized 2-Methoxy-2-(2-(Trifluoromethyl)Phenyl)Acetic Acid as a key intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of cancer and other diseases.

In the field of agrochemistry, this compound has shown promise as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth has been explored in recent agricultural studies. The methoxy group plays a crucial role in enhancing the bioavailability of these compounds when applied to crops, making them more effective and environmentally friendly.

From a structural standpoint, 2-Methoxy-2-(2-(Trifluoromethyl)Phenyl)Acetic Acid exhibits a high degree of symmetry, which simplifies its synthesis and purification processes. Recent advancements in asymmetric synthesis techniques have enabled the production of this compound with high enantiomeric purity, further expanding its applications in chiral chemistry.

The acetic acid moiety in the molecule is another key feature that contributes to its versatility. This functional group allows for easy modification through esterification or amidation reactions, enabling the creation of derivatives with tailored properties. For example, researchers have developed ester derivatives of this compound that exhibit enhanced solubility in organic solvents, making them ideal for use in polymer chemistry.

Recent studies have also highlighted the potential of 2-Methoxy-2-(2-(Trifluoromethyl)Phenyl)Acetic Acid as a ligand in metalloorganic frameworks (MOFs). Its ability to coordinate with metal ions has led to the development of novel MOFs with applications in gas storage and catalysis. These findings underscore the compound's importance as a multifunctional building block in materials science.

In terms of environmental impact, this compound has been shown to degrade efficiently under aerobic conditions, reducing concerns about its persistence in the environment. This characteristic makes it an attractive choice for green chemistry applications, where minimizing environmental footprint is a priority.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-Methoxy-2-(2-(Trifluoromethyl)Phenyl)Acetic Acid to enhance yield and reduce costs. Innovations in catalytic processes and biotechnological methods are expected to play a pivotal role in achieving these goals.

In conclusion, CAS No. 1549527-56-1, or 2-Methoxy-2-(2-(Trifluoromethyl)Phenyl)Acetic Acid, stands out as a highly valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an indispensable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemistry, and materials science.